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Compound of Interest

Compound Name: Ethyl 2-amino-3-methylbenzoate

Cat. No.: B1342653 Get Quote

Ethyl 2-amino-3-methylbenzoate: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of Ethyl 2-amino-3-methylbenzoate. The information is intended to support

research and development activities in the fields of medicinal chemistry, organic synthesis, and

drug discovery.

Core Chemical Properties and Structure
Ethyl 2-amino-3-methylbenzoate is an aromatic ester with the molecular formula C₁₀H₁₃NO₂

and a molecular weight of 179.22 g/mol .[1] Its chemical structure consists of a benzene ring

substituted with an ethyl ester group, an amino group, and a methyl group at positions 1, 2, and

3, respectively.

Structure:

IUPAC Name: Ethyl 2-amino-3-methylbenzoate

CAS Number: 64818-79-7[1]

Molecular Formula: C₁₀H₁₃NO₂[1]
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SMILES: CCOC(=O)c1cccc(C)c1N

A summary of the key quantitative chemical properties of Ethyl 2-amino-3-methylbenzoate
and its related isomers is presented in the table below for comparative analysis. It is important

to note the distinction between the different positional isomers.

Property
Ethyl 2-amino-3-
methylbenzoate

Ethyl 3-amino-2-
methylbenzoate

Notes

Molecular Weight (

g/mol )
179.22[1] 179.22[2]

Melting Point (°C) 62 (Predicted) Not Available

Boiling Point (°C)
286.1 ± 20.0

(Predicted)
150 @ 5.3 mmHg

pKa
2.06 ± 0.10

(Predicted)
Not Available

Predicted for the

conjugate acid.

Specific Gravity Not Available 1.11

Refractive Index Not Available 1.56

Synthesis of Ethyl 2-amino-3-methylbenzoate
A common and effective method for the synthesis of Ethyl 2-amino-3-methylbenzoate is

through the Fischer esterification of 2-amino-3-methylbenzoic acid with ethanol in the presence

of a strong acid catalyst, such as sulfuric acid. This reaction is reversible and is typically driven

to completion by using an excess of the alcohol or by removing water as it is formed.

Experimental Protocol: Fischer Esterification
Materials:

2-amino-3-methylbenzoic acid

Absolute ethanol

Concentrated sulfuric acid
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Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Diethyl ether

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2-amino-3-methylbenzoic acid in an

excess of absolute ethanol.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the solution

while stirring.

Reflux: Attach a reflux condenser and heat the mixture to reflux for several hours. The

reaction progress can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and remove

the excess ethanol using a rotary evaporator.

Neutralization: Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acidic

catalyst.

Drying and Evaporation: Separate the organic layer, dry it over anhydrous sodium sulfate,

and then remove the solvent by rotary evaporation to yield the crude Ethyl 2-amino-3-
methylbenzoate.
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Purification: The crude product can be further purified by column chromatography on silica

gel.

The following diagram illustrates the general workflow for the synthesis and purification of Ethyl
2-amino-3-methylbenzoate.

Synthesis Work-up & Purification

2-amino-3-methylbenzoic acid +
Ethanol (excess) H₂SO₄ (catalyst) Reflux Remove Excess Ethanol Neutralize with NaHCO₃ Extract with Diethyl Ether Dry over Na₂SO₄ Solvent Evaporation Column Chromatography Product

Pure Ethyl
2-amino-3-methylbenzoate

Click to download full resolution via product page

Caption: Synthesis and purification workflow for Ethyl 2-amino-3-methylbenzoate.

Biological Context
While direct studies on the biological activity of Ethyl 2-amino-3-methylbenzoate are limited,

its corresponding carboxylic acid, 2-amino-3-methylbenzoic acid, is a known metabolite of the

local anesthetic lidocaine. This suggests that Ethyl 2-amino-3-methylbenzoate could

potentially serve as a prodrug or exhibit related pharmacological activities. The ester moiety

could enhance its lipophilicity, potentially affecting its absorption, distribution, metabolism, and

excretion (ADME) profile compared to the parent carboxylic acid.

The metabolic pathway of lidocaine involves N-de-ethylation followed by hydrolysis of the

amide bond, which can ultimately lead to the formation of various metabolites, including

aminobenzoic acid derivatives.

The logical relationship for the potential metabolic relevance of Ethyl 2-amino-3-
methylbenzoate is depicted below.
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Caption: Potential metabolic relationship of Ethyl 2-amino-3-methylbenzoate to lidocaine.

Further research is warranted to explore the pharmacological profile of Ethyl 2-amino-3-
methylbenzoate and its potential applications in drug development, possibly as an analog or

prodrug of compounds with anesthetic or related activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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